Cas no 142623-48-1 (3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole)

3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative with a substituted phenyl ring, offering unique chemical properties due to its halogenated and trifluoromethyl functional groups. This compound is valued for its structural versatility, serving as a key intermediate in agrochemical and pharmaceutical synthesis. The presence of chloro, fluoro, and trifluoromethyl groups enhances its reactivity and stability, making it suitable for applications requiring selective functionalization or resistance to metabolic degradation. Its well-defined molecular structure ensures consistent performance in cross-coupling reactions and other synthetic transformations. The compound is typically handled under controlled conditions due to its reactivity, and purity is critical for optimal results in downstream processes.

3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole structure

142623-48-1 structure

Product Name:3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole

CAS No:142623-48-1

MF:C₁₂H₉ClF₄N₂

MW:292.659875631332

CID:2085242

Update Time:2025-06-13

3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole
- 1-Methyl-3-(2-fluoro-4-chloro-5-methylphenyl)-5-(trifluoromethyl)-1H-pyrazole
- 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole
- Inchi： 1S/C12H9ClF4N2/c1-6-3-7(9(14)4-8(6)13)10-5-11(12(15,16)17)19(2)18-10/h3-5H,1-2H3
- InChI Key： YNQXHQDFBVIEDP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C)C1C=C(C(F)(F)F)N(C)N=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 325
Topological Polar Surface Area: 17.8

3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C367550-5mg	3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole	142623-48-1	5mg	$ 178.00	2023-09-08
TRC	C367550-25mg	3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole	142623-48-1	25mg	$ 707.00	2023-09-08
TRC	C367550-100mg	3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole	142623-48-1	100mg	$ 2087.00	2023-09-08

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Additional information on 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1h-pyrazole

Comprehensive Overview of 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS No. 142623-48-1)

The compound 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole, identified by CAS No. 142623-48-1, is a specialized chemical entity with significant applications in modern agrochemical and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and halogenated phenyl ring, contribute to its versatility in molecular design and functional properties. This article delves into its chemical characteristics, synthesis pathways, and potential applications, while addressing trending topics such as sustainable chemistry and AI-driven drug discovery.

Chemically, 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole belongs to the pyrazole family, a class of heterocyclic compounds renowned for their bioactivity. The presence of a chloro-fluoro-methylphenyl moiety enhances its lipophilicity, making it a candidate for optimizing pharmacokinetic profiles in drug development. Researchers frequently explore its derivatives for pesticide formulations and herbicidal activity, aligning with the global demand for eco-friendly crop protection solutions. Recent studies highlight its role in precision agriculture, a hot topic in sustainable farming practices.

The synthesis of CAS No. 142623-48-1 typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques like flow chemistry and catalysis are increasingly employed to improve yield and reduce waste, addressing the industry's shift toward green chemistry. Analytical methods such as HPLC and NMR spectroscopy ensure high purity, a critical factor for regulatory compliance in agrochemical and pharmaceutical markets.

In the context of AI-assisted molecular design, 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole serves as a scaffold for virtual screening and QSAR modeling. Computational tools predict its interactions with biological targets, accelerating the discovery of novel enzyme inhibitors or receptor modulators. This aligns with the growing interest in digital transformation within chemical R&D, where machine learning optimizes lead compound identification.

From a commercial perspective, the demand for CAS No. 142623-48-1 is driven by its utility in crop protection and material science. Suppliers emphasize high-purity grades and custom synthesis services to cater to diverse industrial needs. Regulatory frameworks like REACH and EPA guidelines govern its production, ensuring environmental and human safety—a priority for stakeholders in the circular economy.

In conclusion, 3-(4-Chloro-2-fluoro-5-methylphenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole exemplifies the intersection of innovation and practicality in chemical sciences. Its applications span agrochemicals, pharmaceutical intermediates, and computational chemistry, making it a subject of ongoing research. As industries embrace sustainability and digital tools, this compound's relevance is poised to grow, offering solutions to contemporary challenges in science and technology.